Cas no 1857256-72-4 (1-(2-Fluoroethyl)-4-hydroxycyclohexane-1-carboxylic acid)

1-(2-Fluoroethyl)-4-hydroxycyclohexane-1-carboxylic acid is a fluorinated cyclohexane derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a carboxylic acid moiety with a 2-fluoroethyl substituent and a hydroxyl group, offering versatility in synthetic modifications. The fluorine atom enhances metabolic stability and bioavailability, while the hydroxyl group provides a reactive site for further functionalization. This compound may serve as a key intermediate in the development of bioactive molecules, particularly in drug discovery targeting enzyme inhibition or receptor modulation. Its well-defined stereochemistry and functional group compatibility make it a valuable building block for medicinal chemistry and material science applications.
1-(2-Fluoroethyl)-4-hydroxycyclohexane-1-carboxylic acid structure
1857256-72-4 structure
Product Name:1-(2-Fluoroethyl)-4-hydroxycyclohexane-1-carboxylic acid
CAS No:1857256-72-4
MF:C9H15FO3
MW:190.212006807327
CID:5824896
PubChem ID:130531633
Update Time:2025-08-05

1-(2-Fluoroethyl)-4-hydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1857256-72-4
    • 1-(2-fluoroethyl)-4-hydroxycyclohexane-1-carboxylic acid
    • EN300-1828681
    • 1-(2-Fluoroethyl)-4-hydroxycyclohexane-1-carboxylic acid
    • Inchi: 1S/C9H15FO3/c10-6-5-9(8(12)13)3-1-7(11)2-4-9/h7,11H,1-6H2,(H,12,13)
    • InChI Key: XAJGEVHMZXIFNZ-UHFFFAOYSA-N
    • SMILES: FCCC1(C(=O)O)CCC(CC1)O

Computed Properties

  • Exact Mass: 190.10052250g/mol
  • Monoisotopic Mass: 190.10052250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 57.5Ų

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Additional information on 1-(2-Fluoroethyl)-4-hydroxycyclohexane-1-carboxylic acid

Introduction to 1-(2-Fluoroethyl)-4-hydroxycyclohexane-1-carboxylic Acid (CAS No. 1857256-72-4)

1-(2-Fluoroethyl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 1857256-72-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of metabolic disorders and neurodegenerative diseases.

The molecular structure of 1-(2-Fluoroethyl)-4-hydroxycyclohexane-1-carboxylic acid consists of a cyclohexane ring with a hydroxyl group at the 4-position and a carboxylic acid group at the 1-position. The presence of a fluoroethyl substituent at the 2-position imparts unique chemical and biological properties to this compound. The fluorine atom, known for its strong electronegativity, significantly influences the compound's reactivity and stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 1-(2-Fluoroethyl)-4-hydroxycyclohexane-1-carboxylic acid in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit the activity of specific enzymes involved in lipid metabolism, suggesting its potential as a therapeutic agent for conditions such as hyperlipidemia and obesity. Additionally, preliminary data from in vitro and in vivo experiments have shown that 1-(2-Fluoroethyl)-4-hydroxycyclohexane-1-carboxylic acid exhibits neuroprotective effects, potentially offering new avenues for the treatment of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(2-Fluoroethyl)-4-hydroxycyclohexane-1-carboxylic acid have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral medication. The compound's high bioavailability and low toxicity make it an attractive candidate for further clinical development.

In terms of synthetic methods, several efficient routes have been developed to produce 1-(2-Fluoroethyl)-4-hydroxycyclohexane-1-carboxylic acid. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the fluoroethyl group onto the cyclohexane ring. This method not only provides high yields but also allows for easy scale-up, making it suitable for industrial production.

The safety profile of 1-(2-Fluoroethyl)-4-hydroxycyclohexane-1-carboxylic acid has been thoroughly evaluated through various preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical trials and eventual use in human patients.

In conclusion, 1-(2-Fluoroethyl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 1857256-72-4) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable biological properties make it an exciting area of research in medicinal chemistry and pharmaceutical science. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its use in clinical settings.

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